3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea

• IUPAC Name: 3-[4-(dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C15H19N3O3S2/c1-17(2)23(20,21)14-6-4-13(5-7-14)16-15(19)18(3)10-12-8-9-22-11-12/h4-9,11H,10H2,1-3H3,(H,16,19)
• InChI Key: LYCDECGHRRFEAR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)NC(=O)N(C)CC2=CSC=C2
• Molecular Formula: C15H19N3O3S2
• Molecular Weight: 353.5 g/mol

Description

3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea, also known as DMSU, is a chemical compound that has been widely used in scientific research for its unique properties. DMSU is a urea derivative that contains a dimethylsulfamoyl group, which makes it highly reactive and capable of forming covalent bonds with a wide range of biological molecules.

Mechanism of Action

The mechanism of action of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea involves the covalent modification of biological molecules through the formation of a sulfonamide bond. The dimethylsulfamoyl group of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea reacts with the thiol group of cysteine residues in proteins, resulting in the formation of a covalent adduct. This modification can alter the function of the protein, leading to changes in enzyme activity, protein-protein interactions, and other biological processes.
Biochemical and Physiological Effects:
3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In vitro, 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea can inhibit the activity of enzymes such as protein tyrosine phosphatases and matrix metalloproteinases. It can also disrupt protein-protein interactions and alter the conformation of proteins. In vivo, 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea has been shown to have anti-inflammatory and anti-tumor effects in animal models. It can also cross the blood-brain barrier and modulate neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea is its high reactivity and selectivity for cysteine residues in proteins. This allows for precise modification of specific proteins and the identification of protein-protein interactions. 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea is also relatively easy to synthesize and can be modified to contain different functional groups for specific applications. However, 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea also has limitations, such as its potential toxicity and non-specific reactivity with other biological molecules. It is important to use 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea with caution and to optimize the reaction conditions for specific applications.

Future Directions

There are many potential future directions for the use of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea in scientific research. One area of interest is the development of new drugs that target specific proteins or enzymes using 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea as a reactive probe. Another area of interest is the use of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea to study protein structures and dynamics in living cells. Finally, the use of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea in combination with other techniques, such as mass spectrometry and X-ray crystallography, could provide a more comprehensive understanding of protein function and regulation.

Synthesis Methods

The synthesis of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea involves the reaction between 3-aminomethylthiophene and 3,4-dimethylsulfonylphenyl isocyanate in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate carbamate, which then undergoes cyclization to form the final product. The yield of 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration.

Scientific Research Applications

3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea has been used in a variety of scientific research fields, including biochemistry, pharmacology, and medicinal chemistry. It is commonly used as a reactive probe to study the interactions between proteins, nucleic acids, and other biological molecules. 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea can selectively modify cysteine residues in proteins, which allows for the identification of protein-protein interactions and the mapping of protein structures. 3-[4-(Dimethylsulfamoyl)phenyl]-1-methyl-1-(thiophen-3-ylmethyl)urea has also been used as a tool to study enzyme activity and inhibition, as well as to develop new drugs for various diseases.